Cas no 14394-93-5 (2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)-
• CAS No: 14394-93-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 98736
• Update Time: 2024-01-24

2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-(1-oxopropyl)-
• 2-Benzimidazolinone,1-propionyl-(7CI,8CI)
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-(1-oxopropyl)-

• Inchi： 1S/C10H10N2O2/c1-2-9(13)12-8-6-4-3-5-7(8)11-10(12)14/h3-6H,2H2,1H3,(H,11,14)
• InChI Key： FLGFXKJXCJELJW-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(=O)CC)C2=CC=CC=C2N1

Computed Properties

• Exact Mass: 189.06647
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Melting Point: 181-183 °C(Solv: benzene (71-43-2))
• PSA: 51.96
• pka: 10.54±0.30(Predicted)